Cas no 503612-47-3 (Apixaban)

• Product Name: Apixaban
• CAS No: 503612-47-3
• Molecular Formula: C₂₅H₂₅N₅O₄
• Molecular Weight: 459.497
• MDL: MFCD11977295
• CID: 68342
• PubChem ID: 10182969

Apixaban Properties

Names and Identifiers

• Apixaban
• BMS562247
• Apixaban, BMS 562247-01
• 1H-Pyrazolo[3,4-c]pyridine-3-carboxamide, 4,5,6,7-tetrahydro-1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxo-1-piperidinyl)phenyl]-
• 1-(4-Methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
• BMS 562247-01
• 1-(4-Methoxy-phenyl)-7-oxo-6-[4-(2-oxo-piperidin-1-yl)-phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid aMide
• 1-(4-Methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4, 5-dihydropyrazolo[3,4-c]pyridine-3-carboxaMide
• Nilotinib and its interMediate
• Apixaban,BMS562247
• BMS-562247-01
• Eliquis
• UNII-3Z9Y7UWC1J
• GG2
• NCGC00346555-08
• QNZCBYKSOIHPEH-UHFFFAOYSA-N
• BCP9000310
• 1H-Pyrazolo(3,4-c)pyridine-3-carboxamide, 4,5,6,7-tetrahydro-1-(4-methoxyphenyl)-7-oxo-6-(4-(2-oxo-1-piperidinyl)phenyl)-
• 1H-Pyrazolo(3,4-c)pyridine-3-carboxamide,4,5,6,7-tetrahydro-1-(4-methoxyphenyl)-7-oxo-6-(4-(2-oxo-1-piperidinyl)phenyl)-
• EX-A048
• 1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxo-1-piperidinyl)phenyl]-4,5,6,7-tetrahydro-1h-pyrazolo[3,4-c]pyridine-3-carboxamide
• Apixaban,BMS-562247-01
• HSDB 8223
• 503612-47-3
• BMS 562247
• 503612-47-3, Eliquis,
• C25H25N5O4
• PB10976
• MFCD11977295
• CHEMBL231779
• Apixaban 13CD3
• 1H-PYRAZOLO(3,4-C)PYRIDINE-3-CARBOXAMIDE, 4,5,6,7-TETRAHYDRO-1-( 4-METHOXYPHENYL)-7-OXO-6-(4-(2-OXO-1-PIPERIDINYL)PHENYL)-
• BMS-562247
• s1593
• BCP02451
• APIXABAN [WHO-DD]
• APIXABAN (MART.)
• 1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5-dihydropyrazolo[5,4-c]pyridine-3-carboxamide
• Apixaban (JAN/USAN/INN)
• DTXCID60387324
• APIXABAN [VANDF]
• BM164185
• Apixaban [USAN:INN:JAN]
• 1-(4-METHOXYPHENYL)-7-OXO-6-(4-(2-OXOPIPERIDIN-1-YL)PHENYI)-4,5,6,7-TETRAHYDRO-1H-PYRAZOLO(3,4-C)PYRIDINE-3-CARBOXAMIDE
• CHEBI:72296
• APIXABAN [MI]
• Apixaban- Bio-X
• BDBM19023
• APIXABAN [JAN]
• AC-26301
• Q414462
• BCPP000396
• BMS562247-01
• 1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5-dihydropyrazolo[3,4-c]pyridine-3-carboxamide
• APIXABAN [MART.]
• HMS3655O07
• Z195110238
• NCGC00346555-02
• NCGC00346555-05
• APIXABAN [INN]
• 1-(4-Methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide?BMS-562247; BMS-562247-01
• SW220177-1
• NCGC00346555-01
• ME-0152
• SY097159
• 2p16
• ELIQUIS30-Day Starter Pack
• GTPL6390
• 1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxo piperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
• J-200194
• AMY1826
• Apixaban(BMS-562247-01)
• AB01565766_02
• 1-(4-Methoxyphenyl)-7-oxo-6-[4-(2-oxo-1-piperidyl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
• 3Z9Y7UWC1J
• 1-(4-methoxyphenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yl)phenyl)-4,5,6,7-tetrahydro-1H-pyrazolo(3,4-c)pyridine-3-carboxamide
• CS-0401
• DTXSID80436500
• NSC-784102
• 1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxamide
• B01AF02
• APIXABAN [ORANGE BOOK]
• FT-0686944
• Apixaban [USAN]
• 4,5,6,7-Tetrahydro-1-(4-methoxyphenyl)-7-oxo-6-
• Eliquis (TN)
• HY-50667
• 1-(4-methoxyphenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yl)phenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
• SMR004676529
• apixabanum
• AKOS005146204
• AR-270/43507990
• NS00014946
• NSC784102
• DB06605
• Apixaban (BMS 562247-01)
• 1-(4-Methoxyphenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yl)phenyl)-4,5,6,7-tetrahydro-1H-pyrazolo(3,4c)pyridine-3-carboxamide
• CCG-229675
• SCHEMBL118023
• MLS006010026
• APIXABAN [EMA EPAR]
• D03213
• BRD-K67121414-001-03-3
• 1-(4-Methoxy-phenyl)-7-oxo-6-[4-(2-oxo-piperidin-1-yl)-phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid amide
• BRD-K67121414-001-02-5
• Apixaban (BMS 562247-01)?

• MDL： MFCD11977295
• InChIKey： QNZCBYKSOIHPEH-UHFFFAOYSA-N
• Inchi： InChI=1S/C25H25N5O4/c1-34-19-11-9-18(10-12-19)30-23-20(22(27-30)24(26)32)13-15-29(25(23)33)17-7-5-16(6-8-17)28-14-3-2-4-21(28)31/h5-12H,2-4,13-15H2,1H3,(H2,26,32)
• SMILES： NC(C1=NN(C2=C1CCN(C2=O)C3=CC=C(C=C3)N4CCCCC4=O)C5=CC=C(C=C5)OC)=O

Computed Properties

• Exact Mass: 459.19100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 5
• Monoisotopic Mass: 459.191
• Heavy Atom Count: 34
• Complexity: 777
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 111A^2

Experimental Properties

• LogP: 3.52990
• PSA: 110.76000
• Refractive Index: 1.705
• Boiling Point: 770.5±60.0 °C at 760 mmHg
• Melting Point: 326.53
• Vapor Pressure: 0.0±2.6 mmHg at 25°C
• Flash Point: 419.8±32.9 °C
• Solubility: 生物体外In Vitro:DMSO溶解度14.25 mg/mL(31.01 mM;Need ultrasonic and warming需要超声波和加热)H2O : < 0.1 mg/mL(insoluble)
• Color/Form: No data avaiable
• Density: 1.42